A novel three-component coupling reaction of aryne, CN derivatives, and acrylonitrile†

Organic Chemistry Frontiers Pub Date: 2023-11-13 DOI: 10.1039/D3QO01454A

Abstract

A literature-unprecedented three-component aryne coupling reaction with pyrroline, imine, dihydroisoquinoline, imidazoline or oxazoline as a nucleophile, and acrylonitrile as a third component, acting as both a proton donor and a nucleophile, has been developed. With imidazoline or oxazoline as the substrate, the initially formed three-component reaction product could react further to provide tetrahydro-1,4-diazepine or tetrahydro-1,4-oxazepine, respectively.

Graphical abstract: A novel three-component coupling reaction of aryne, C [[double bond, length as m-dash]] N derivatives, and acrylonitrile
A novel three-component coupling reaction of aryne, CN derivatives, and acrylonitrile†
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